Cas no 1690946-45-2 (3-(2,2-dimethylcyclopentyl)-1,4-dimethyl-1H-pyrazol-5-amine)

• Product Name: 3-(2,2-dimethylcyclopentyl)-1,4-dimethyl-1H-pyrazol-5-amine
• CAS No: 1690946-45-2
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 5874540
• PubChem ID: 107179171
• Update Time: 2025-06-27

3-(2,2-dimethylcyclopentyl)-1,4-dimethyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-dimethylcyclopentyl)-1,4-dimethyl-1H-pyrazol-5-amine
• EN300-1147848
• 1690946-45-2

• Inchi： 1S/C12H21N3/c1-8-10(14-15(4)11(8)13)9-6-5-7-12(9,2)3/h9H,5-7,13H2,1-4H3
• InChI Key： SQVOMSRHRFRTHR-UHFFFAOYSA-N
• SMILES： N1=C(C(C)=C(N)N1C)C1CCCC1(C)C

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(2,2-dimethylcyclopentyl)-1,4-dimethyl-1H-pyrazol-5-amine

Introduction to 3-(2,2-dimethylcyclopentyl)-1,4-dimethyl-1H-pyrazol-5-amine (CAS No. 1690946-45-2)

The compound 3-(2,2-dimethylcyclopentyl)-1,4-dimethyl-1H-pyrazol-5-amine, identified by its CAS number 1690946-45-2, represents a significant advancement in the field of medicinal chemistry. This heterocyclic amine derivative has garnered attention due to its unique structural features and potential applications in drug discovery. The presence of a dimethylcyclopentyl side chain and two methyl groups at the 1 and 4 positions of the pyrazole ring contributes to its distinct chemical properties, making it a promising candidate for further exploration.

Pyrazole derivatives are well-known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The structural motif of 3-(2,2-dimethylcyclopentyl)-1,4-dimethyl-1H-pyrazol-5-amine is particularly intriguing because it combines steric hindrance from the bulky cyclopentyl group with electronic effects from the methyl substituents. This combination can influence both the solubility and binding affinity of the compound to biological targets.

Recent studies have highlighted the importance of pyrazole-based compounds in developing novel therapeutic agents. For instance, modifications at the 3-position of the pyrazole ring have been shown to enhance binding interactions with enzymes and receptors. The dimethylcyclopentyl group in this compound may provide a stable scaffold that improves metabolic stability while maintaining biological activity. This makes it a valuable scaffold for designing next-generation drugs with improved pharmacokinetic profiles.

In the context of drug development, the synthesis and characterization of 3-(2,2-dimethylcyclopentyl)-1,4-dimethyl-1H-pyrazol-5-amine have been optimized to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. These methods not only streamline the synthesis but also allow for easy functionalization at multiple sites, enabling rapid diversification of the compound library.

The biological evaluation of 3-(2,2-dimethylcyclopentyl)-1H-pyrazol-5-amine has revealed promising preliminary results. In vitro assays have demonstrated its potential as an inhibitor of certain kinases and enzymes implicated in diseases such as cancer and inflammation. The unique steric and electronic properties of this compound may confer selectivity over off-target interactions, reducing side effects associated with conventional therapeutics.

One particularly exciting aspect of this compound is its potential in combination therapy. The structural features of 3-(2,2-dimethylcyclopentyl)-1H-pyrazol-5-amine suggest that it could be used in conjunction with other drugs to achieve synergistic effects. This approach is increasingly important in modern medicine, where combination therapies often outperform single-agent treatments by targeting multiple pathways or mechanisms simultaneously.

Furthermore, computational modeling and molecular dynamics simulations have been utilized to gain insights into the binding mode of 3-(2,2-dimethylcyclopentyl)-1H-pyrazol-5-amine with its target proteins. These studies have provided valuable information for structure-based drug design, allowing researchers to refine the compound's structure to enhance its potency and selectivity. Such computational approaches are becoming indispensable in medicinal chemistry due to their ability to predict binding affinities and optimize lead compounds efficiently.

The pharmaceutical industry has shown significant interest in developing novel pyrazole derivatives due to their versatility and efficacy. Companies are investing heavily in research programs aimed at identifying new applications for these compounds. The unique properties of 3-(2,2-dimethylcyclopentyl)-1H-pyrazol-5-amine make it a compelling candidate for further development into a commercial drug.

Future directions for research on this compound include exploring its pharmacokinetic properties in vivo and conducting preclinical studies to assess its safety and efficacy. Additionally, efforts are underway to develop more sophisticated derivatives by modifying other positions on the pyrazole ring or introducing additional functional groups. These modifications could lead to even more potent and selective therapeutic agents.

In conclusion,3-(2,2-dimethylcyclopentyl)-1H-pyrazol-5-amine (CAS No. 1690946-45-2) represents a significant advancement in medicinal chemistry with potential applications across multiple therapeutic areas. Its unique structural features and promising biological activities make it a valuable scaffold for drug discovery. As research continues to uncover new applications for this compound,it is poised to play an important role in the development of next-generation therapeutics that address unmet medical needs.